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Compound of Interest |

Compound Name: 2-(Chloromethyl)-5-methylpyridine
CAS No.: 767-01-1
Cat. No.: B1297004

Technical Guide & Safety Profile: 2-(Chloromethyl)-5-methylpyridine
Document Control:

o Subject: 2-(Chloromethyl)-5-methylpyridine (and its Hydrochloride Salt)
e CAS: 7501-57-7 (Free Base) | 10082-99-2 (Hydrochloride)

e Version: 1.0 (Research Grade)

Executive Summary

2-(Chloromethyl)-5-methylpyridine (also known as 5-methyl-2-picolyl chloride) is a critical
heterocyclic building block used in the synthesis of agrochemicals and pharmaceutical
scaffolds.[1] It acts as a potent electrophile, allowing the introduction of the 5-methylpyridine
moiety via nucleophilic substitution.

Critical Technical Insight: This compound exhibits significant thermodynamic instability in its
free base form. It undergoes rapid intermolecular self-quaternization (polymerization) at room
temperature, forming insoluble, colored quaternary ammonium salts. Consequently, it is almost
exclusively stored and transported as the hydrochloride salt, which must be "free-based"”
immediately prior to use.
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Chemical Identity & Physical Dynamics

Unlike standard reagents, the handling of this material requires an understanding of its dual-
state nature (Salt vs. Free Base).

Physical Properties Table

Free Base (Active Hydrochloride Salt
Property
Reagent) (Storage Form)
CAS Number 7501-57-7 10082-99-2
Formula
Molecular Weight 141.60 g/mol 178.06 g/mol
_ _ White to off-white crystalline
Physical State Colorless to yellow oil )
solid
Melting Point N/A (Liquid at RT) 120-124 °C (dec.)
B DCM, Chloroform, Ethyl
Solubility Water, Methanol, DMSO
Acetate
Stability Unstable (Hours at RT) Stable (Months at -20°C)

The Instability Mechanism (Self-Quaternization)

Researchers must understand why the free base degrades. The pyridine nitrogen lone pair is
nucleophilic, while the chloromethyl group is highly electrophilic. In the absence of acid (which
protonates the nitrogen), one molecule attacks another, leading to a chain reaction.

Figure 1: Self-Quaternization Pathway vs. Acid Stabilization
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Caption: The free base undergoes bimolecular nucleophilic substitution (

), leading to polymerization. Protonation (HCI salt) blocks the nitrogen lone pair, preventing this
reaction.

Comprehensive Hazard Profiling

This compound is an alkylating agent.[2] Its hazards extend beyond simple corrosivity; it can
modify DNA and proteins.

GHS Classification (Primary Hazards)

o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).
o Serious Eye Damage: Category 1 (Irreversible damage).
o Acute Toxicity: Category 4 (Oral/Inhalation).

o Sensitization: Potential skin sensitizer.[3]

Specific Researcher Warnings

o Vesicant Activity: Like many picolyl and benzyl chlorides, this compound can act as a
vesicant (blister agent). Delayed blistering may occur hours after exposure.
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e Lachrymator: Vapors are highly irritating to the eyes and mucous membranes. Do not handle
outside a fume hood.

» Runaway Polymerization: Attempting to distill the free base at high temperatures can lead to
rapid, exothermic polymerization and vessel rupture.

Operational Protocol: Generation of the Free Base

Since the commercial material is the HCI salt, but most nucleophilic substitutions require the
free base, the following protocol is the industry standard for in situ generation.

Prerequisites:

e Solvent: Dichloromethane (DCM) or Diethyl Ether (
).

o Base: Saturated aqueous Sodium Bicarbonate (
) or 1M NaOH.

o Temperature: 0°C (Ice bath).

Figure 2: Free Base Generation Workflow

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: HCI Salt
(Solid)

Suspend

Partition:
DCM + Sat. NaHCO3

Extract

Phase Separation:
Collect Organic Layer

Remove Water

Dry:
MgSO4 + Filtration

Careful Vac

Evaporate Solvent
(Max 25°C)

< 15 mins

Use Immediately

(Reaction Vessel)

Click to download full resolution via product page

Caption: Workflow for liberating the reactive free base. Speed and low temperature are critical
to prevent degradation.

Step-by-Step Methodology:

¢ Suspension: Suspend the calculated amount of 2-(chloromethyl)-5-methylpyridine
hydrochloride in DCM (approx. 10 mL per gram).
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e Neutralization: Cool to 0°C. Slowly add an equal volume of saturated

or 1M NaOH while stirring vigorously.

o Extraction: Separate the organic layer. Extract the aqueous layer once more with DCM.
e Drying: Dry the combined organics over anhydrous

or

. Filter rapidly.

o Concentration (Optional but Risky): If concentration is required, use a rotary evaporator with
a bath temperature < 25°C. Do not dry to completion if possible; use the solution directly to
minimize polymerization risk.

Synthesis & Reactivity Profile
Primary Reaction: Nucleophilic Substitution ()

The chloromethyl group is a prime target for nucleophiles (amines, thiols, alkoxides).
e Reaction Type:
Attack.

e Mechanism: The nucleophile attacks the methylene carbon, displacing the chloride ion.

o Common Application: Synthesizing pyridine-containing ligands or drug scaffolds (e.g.,
analogs of antihistamines or neonicotinoids).

Synthesis of the Core Material

If the material is unavailable commercially, it is synthesized from 2,5-Lutidine (2,5-
Dimethylpyridine) or 2-Hydroxymethyl-5-methylpyridine.

» Route A (From Alcohol): Reaction of 2-hydroxymethyl-5-methylpyridine with Thionyl Chloride
(

) in DCM.
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Route B (From N-Oxide): Boekelheide rearrangement of 2,5-lutidine N-oxide (less common
in modern medicinal chemistry due to lower yields).

Emergency Response & First Aid

Scenario Immediate Action

IMMEDIATE: Wash with soap and water for 15+
Skin Contact mins. Remove contaminated clothing.[4] Treat

as a potential chemical burn.

Rinse cautiously with water for 15 mins.[4]
Eye Contact Remove contact lenses.[4] Seek immediate

ophthalmological attention.

Move to fresh air. If breathing is difficult,
Inhalation administer oxygen. Monitor for delayed

pulmonary edema.

Evacuate area. Wear SCBA and chemical-
Spill resistant suit. Absorb with sand/vermiculite. Do

not use combustible materials (sawdust).

References

Sigma-Aldrich. (2025). Safety Data Sheet: 2-(Chloromethyl)pyridine hydrochloride. Merck
KGaA. Link

Apollo Scientific. (2023).[5][6] Safety Data Sheet: 2-Chloro-5-(chloromethyl)pyridine
(Analogous Hazard Data). Link

PubChem. (n.d.). Compound Summary: 2-(Chloromethyl)pyridine (Parent Structure).[1][7][8]
[9] National Library of Medicine. Link

European Chemicals Agency (ECHA). (n.d.). Registration Dossier: Pyridine derivatives and
alkylating hazards. Link

Google Patents. (1984). Preparation of 2-chloro-5-methylpyridine and related intermediates.
EP0121320A1. Link

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC357681000&productDescription=2-HYDROXY-5-METHYLPYRIDI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC357681000&productDescription=2-HYDROXY-5-METHYLPYRIDI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC357681000&productDescription=2-HYDROXY-5-METHYLPYRIDI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com%2FUS%2Fen%2Fproduct%2Faldrich%2F162701
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR11306_msds.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.apolloscientific.co.uk%2F
https://www.evitachem.com/product/evt-291693
https://www.researchgate.net/publication/230355965_The_synthesis_of_2-chloromethylpyridine_from_2-picoline-N-oxide
https://patentimages.storage.googleapis.com/ef/ac/bd/8f8cc4375f67ca/EP0121320A1.pdf
https://scispace.com/papers/synthesis-method-of-2-chloro-5-chloromethylpyridine-14a0i889c5
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F81226
https://www.google.com/url?sa=E&q=https%3A%2F%2Fecha.europa.eu%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpatents.google.com%2Fpatent%2FEP0121320A1%2Fen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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